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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B15588680 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of laboratory reagents is paramount to both personal safety and the integrity of

experimental outcomes. This guide provides essential safety and logistical information for the

handling of Biotin-16-UTP, a widely used biotin-labeled uridine triphosphate for RNA detection

and purification. While Safety Data Sheets (SDS) for Biotin-16-UTP indicate it is not classified

as a hazardous substance, adherence to standard laboratory safety protocols is crucial to

minimize any potential risks.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent use of appropriate Personal Protective Equipment (PPE) is the most critical

measure to prevent potential exposure and ensure a safe laboratory environment. The

following table summarizes the recommended PPE for handling Biotin-16-UTP.
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PPE Category
Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1]

Protects eyes from potential

splashes of the solution.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[1][2][3]

Prevents direct skin contact

with the compound.

Body Protection
A fully buttoned laboratory

coat.[1][4]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.[5]

A NIOSH-certified respirator

may be considered if aerosols

are generated and ventilation

is inadequate.

Foot Protection
Closed-toe shoes that cover

the entire foot.[4]

Protects feet from potential

spills.

Physical and Chemical Properties of Biotin-16-UTP
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.
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Property Value

Molecular Formula
C₃₂H₄₈N₇Na₄O₁₉P₃S[1] or C₃₂H₅₂N₇O₁₉P₃S

(free acid)[6]

Molecular Weight
1051.70 g/mol (tetrasodium salt)[1] or 963.78

g/mol (free acid)[6]

Appearance Clear, colorless to slightly yellow solution.[6][7]

Solubility Miscible in water.[8]

Storage Temperature

Store at -20°C.[6][8][9] Short-term exposure to

ambient temperature (up to 1 week) is possible.

[6]

Stability
Stable under recommended storage conditions.

[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Biotin-16-UTP minimizes risks and ensures a safe and

efficient workflow.
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Safe Handling Workflow for Biotin-16-UTP

Receiving

Storage

Handling

Disposal

1. Inspect Package
- Check for damage or leaks upon arrival.

- Verify product identity and quantity.

2. Proper Storage
- Store at -20°C in a tightly sealed container.

- Protect from light.
- Log in inventory.

If package is intact

3. Preparation
- Don appropriate PPE (lab coat, gloves, safety glasses).

- Work in a clean, designated area.

Prepare for experiment

4. Experimental Use
- Centrifuge the vial briefly before opening.

- Aliquot to avoid repeated freeze-thaw cycles.
- Handle with care to prevent spills.

5. Decontamination
- Decontaminate surfaces and equipment with a suitable disinfectant (e.g., 70% ethanol).

After experiment completion

6. Waste Disposal
- Dispose of empty vials, used tips, and gloves in the appropriate laboratory waste stream.

- Follow institutional guidelines for non-hazardous chemical waste.

Click to download full resolution via product page

Safe Handling Workflow for Biotin-16-UTP.
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Emergency Response Plan
In the event of an accidental exposure or spill, a clear and immediate response is crucial.

Emergency Procedures for Biotin-16-UTP

Accidental Release (Spill) Personal Exposure

Spill Occurs

Evacuate immediate area if necessary.

Ensure adequate ventilation.

Absorb with inert material (e.g., diatomite, universal binders).

Decontaminate the area with alcohol or a suitable disinfectant.

Dispose of contaminated materials as per institutional guidelines.

Exposure Occurs

Eye Contact:
- Immediately flush eyes with plenty of water for at least 15 minutes.

- Remove contact lenses, if present.
- Seek medical attention.

Skin Contact:
- Rinse skin thoroughly with large amounts of water.

- Remove contaminated clothing.
- Seek medical attention if irritation persists.

Inhalation:
- Move to fresh air.

- If breathing is difficult, provide respiratory support.
- Seek medical attention.

Ingestion:
- Wash out mouth with water.
- Do NOT induce vomiting.

- Seek immediate medical attention.

Click to download full resolution via product page
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Detailed Experimental Protocol: In Vitro RNA
Labeling
Biotin-16-UTP is a substrate for SP6, T3, and T7 RNA Polymerases and can be used to

replace UTP in in vitro transcription reactions to generate biotin-labeled RNA probes.[7] These

probes are valuable for various applications, including Northern and Southern blots, in situ

hybridization, and microarray analysis.

Materials:

Linearized template DNA with an SP6, T3, or T7 promoter

Biotin-16-UTP solution (10 mM)

ATP, GTP, CTP solutions (10 mM each)

Transcription buffer (10x)

Appropriate RNA Polymerase (SP6, T3, or T7)

RNase inhibitor

Nuclease-free water

EDTA (0.5 M)

Procedure:

Thaw Reagents: Thaw all reagents on ice. Briefly centrifuge the vials to collect the contents

at the bottom.

Assemble the Reaction: In a nuclease-free microcentrifuge tube on ice, combine the

following in the order listed:

Nuclease-free water (to bring the final volume to 20 µL)

10x Transcription Buffer (2 µL)
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ATP, GTP, CTP (2 µL of 10 mM stock each)

Biotin-16-UTP (2 µL of 10 mM stock)

Linearized template DNA (0.5-1.0 µg)

RNase inhibitor (1 µL)

RNA Polymerase (2 µL)

Incubation: Mix the components gently by flicking the tube and then centrifuge briefly.

Incubate the reaction at 37°C for 2 hours.

Termination: Stop the reaction by adding 2 µL of 0.5 M EDTA.

Probe Purification (Optional but Recommended): Purify the biotin-labeled RNA probe to

remove unincorporated nucleotides using methods such as ethanol precipitation or a spin

column purification kit.

Quantification and Storage: Determine the concentration of the labeled probe. The probe can

be used immediately or stored at -20°C or -80°C for later use.

By adhering to these safety guidelines and operational procedures, researchers can confidently

and safely utilize Biotin-16-UTP in their experimental workflows, contributing to the

advancement of scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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